Cas no 863445-42-5 (N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-methylbutanamide)

• Product Name: N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-methylbutanamide
• CAS No: 863445-42-5
• MF: C₁₅H₁₈BrNO₃S
• MW: 372.277322292328
• CID: 6230786
• PubChem ID: 20882012
• Update Time: 2024-01-06

N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-3-methylbutanamide
• N-(4-BROMOPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)-3-METHYLBUTANAMIDE
• N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-methylbutanamide
• AB01311925-01
• N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methylbutanamide
• 863445-42-5
• AKOS001510312
• F0678-1387
• SR-01000099299
• SR-01000099299-1
• N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3-methylbutanamide
• CCG-137820
• NCGC00318627-01
• AKOS022047050

• Inchi： 1S/C15H18BrNO3S/c1-11(2)9-15(18)17(13-5-3-12(16)4-6-13)14-7-8-21(19,20)10-14/h3-8,11,14H,9-10H2,1-2H3
• InChI Key： PZVZQYLMRIDEJO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(CC(C)C)=O)C1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 371.01908g/mol
• Monoisotopic Mass: 371.01908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides